Cas no 78698-48-3 (2-(5-Methoxy-2,3-dihydro-1H-inden-2-yl)acetic acid)

• Product name: 2-(5-Methoxy-2,3-dihydro-1H-inden-2-yl)acetic acid
• CAS No: 78698-48-3
• MF: C₁₂H₁₄O₃
• MW: 206.23776
• CID: 1033037
• PubChem ID: 59750641

2-(5-Methoxy-2,3-dihydro-1H-inden-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methoxy-2,3-dihydro-1H-inden-2-yl)acetic acid
• SCHEMBL10226240
• 78698-48-3
• 2-(5-Methoxy-2,3-dihydro-1H-inden-2-yl)aceticacid
• DTXSID10732845
• (5-Methoxy-2,3-dihydro-1H-inden-2-yl)acetic acid
• DB-346205

• MDL： MFCD22041467
• Inchi： InChI=1S/C12H14O3/c1-15-11-3-2-9-4-8(6-12(13)14)5-10(9)7-11/h2-3,7-8H,4-6H2,1H3,(H,13,14)
• InChI Key： VKXDSGNKQHBEPG-UHFFFAOYSA-N
• SMILES： COC1=CC=C2CC(CC2=C1)CC(=O)O

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 1.9